AAPK-25
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Overview
Description
AAPK-25 is a novel selective dual inhibitor of Aurora/PLK . It significantly inhibits the development of colon cancer growth and prolongs the median survival time . It can cause mitotic delay and arrest cells in a prometaphase, reflected by the biomarker histone H3 Ser10 phosphorylation and followed by a surge in apoptosis .
Synthesis Analysis
The synthesis of AAPK-25 involved the design of naphthalene-based Aurora/PLK coinhibitors through an in silico approach. A total of 36 derivatives were synthesized. AAPK-25 was selected under in vitro cell-based high throughput screening with an IC 50 value = 0.4 μM to human colon cancer cell HCT-116 .Molecular Structure Analysis
The molecular formula of AAPK-25 is C30H35ClN4O2 . The exact mass is 518.24 and the molecular weight is 519.086 .Chemical Reactions Analysis
AAPK-25 is a potent and selective Aurora/PLK dual inhibitor. It targets Aurora-A, -B, and -C with Kd values ranging from 23-289 nM, as well as PLK-1, -2, and -3 with Kd values ranging from 55-456 nM .Physical And Chemical Properties Analysis
The molecular formula of AAPK-25 is C21H13Cl2N3O2S . The exact mass is 518.24 and the molecular weight is 519.086 .Scientific Research Applications
Discovery as Anti-Cancer Agent
AAPK-25, a naphthalene-based Aurora/PLK co-inhibitor, emerged as a promising candidate in cancer treatment research. It was designed using an in silico approach and synthesized in several derivatives. In vitro cell-based high throughput screening identified AAPK-25 for its effectiveness against human colon cancer cells (HCT-116), with an IC50 value of 0.4 μM. It exhibited selectivity towards Aurora and PLK families, crucial targets in cancer cell proliferation. Microarray-based gene expression analysis further depicted its impact on relevant genome pathways. Both in vitro and in vivo studies demonstrated AAPK-25's significant inhibitory effect on colon cancer growth and an extension in median survival time, highlighting its potential as a chemotherapeutic agent in clinical use (Qi et al., 2019).
Future Directions
properties
CAS RN |
2247919-28-2 |
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Product Name |
AAPK-25 |
Molecular Formula |
C30H35ClN4O2 |
Molecular Weight |
519.086 |
IUPAC Name |
4-((6-Chloro-2-methoxyacridin-9-yl)methyl)-2-((4-(2-(dimethylamino)ethyl)piperazin-1-yl)methyl)phenol |
InChI |
InChI=1S/C30H35ClN4O2/c1-33(2)10-11-34-12-14-35(15-13-34)20-22-16-21(4-9-30(22)36)17-26-25-7-5-23(31)18-29(25)32-28-8-6-24(37-3)19-27(26)28/h4-9,16,18-19,36H,10-15,17,20H2,1-3H3 |
InChI Key |
FOMOXWWUGIIVIV-UHFFFAOYSA-N |
SMILES |
OC1=CC=C(CC2=C(C=C(OC)C=C3)C3=NC4=CC(Cl)=CC=C42)C=C1CN5CCN(CCN(C)C)CC5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AAPK-25; AAPK 25; AAPK-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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